Cas no 367-34-0 (2,4,5-Trifluoroaniline)

2,4,5-Trifluoroaniline Properties

Names and Identifiers

• 2,4,5-Trifluoroaniline
• 2,4,5-tifluoroaniline
• 2,4,5-Trifluor-anilin
• 2,4,5-Trifluoroanili
• 2,4,5-trifluoro-aniline
• 2,4,5-trifluoroaniune
• 2,4,5-trifluorobenzenamine
• 2,4,5-trifluorophenylaMine
• 2,4,5-trifluroaniline
• Aniline,2,4,5-trifluoro- (6CI,7CI,8CI)
• NSC 10289
• Benzenamine, 2,4,5-trifluoro-
• QMYVWJVVVMIBMM-UHFFFAOYSA-N
• 2,4,5-Trifluoro Aniline
• NSC10289
• PubChem2469
• 2,4,5-triflouroaniline
• 2,4,5-trifloro aniline
• KSC497K9P
• 2,4,5-Trifluoro-phenylamine
• PARAGOS 390215
• QMYVWJVVVMIBMM-UHFFFAOYSA-
• STR06087
• TD1278
• STL195
• 2,4,5-Trifluorophenylamine
• NSC-10289
• AM20060187
• NS00041713
• SCHEMBL11695
• A19847
• A928468
• DTXSID50190147
• AI3-52252
• W-106590
• MFCD00007649
• Aniline, 2,4,5-trifluoro-
• FT-0609801
• Z1021287670
• AC-3745
• CS-W005036
• 367-34-0
• EN300-65646
• T1645
• 84X2Y688WR
• EINECS 206-692-2
• 2,4,5-Trifluoroaniline, 99%
• AKOS006221646
• Benzenamine, 2,4,5-trifluoro-;2,4,5-trifluorobenzenamine
• InChI=1/C6H4F3N/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,10H2
• UNII-84X2Y688WR
• 2,4,5-Trifluoroaniline,99%
• DB-023942
• STL195581
• DTXCID60112638
• +Expand

• MDL： MFCD00007649
• InChIKey： QMYVWJVVVMIBMM-UHFFFAOYSA-N
• Inchi： 1S/C6H4F3N/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,10H2
• SMILES： FC1=C([H])C(=C(C([H])=C1N([H])[H])F)F
• BRN： 2085734

Computed Properties

• Exact Mass: 147.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 147.03
• Heavy Atom Count: 10
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.26730
• PSA: 26.02000
• Refractive Index: 1.573
• Boiling Point: 100.5°C (rough estimate)
• Melting Point: 59.0 to 63.0 deg-C
• Flash Point: 70 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.3510 (estimate)

2,4,5-Trifluoroaniline Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21/22; R38; R41
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2941
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： R21/22;R38;R41
• HazardClass：6.1

2,4,5-Trifluoroaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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